Cas no 2137087-18-2 (ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate)

• Product Name: ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate
• CAS No: 2137087-18-2
• MF: C₁₁H₂₁F₃N₂O₃
• MW: 286.291253805161
• CID: 6004270
• PubChem ID: 165958440
• Update Time: 2025-11-05

ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate
• EN300-1179222
• ethyl (3S)-3-hydroxy-4-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}butanoate
• 2137087-18-2

• Inchi： 1S/C11H21F3N2O3/c1-3-19-10(18)6-9(17)7-16(5-4-15-2)8-11(12,13)14/h9,15,17H,3-8H2,1-2H3/t9-/m0/s1
• InChI Key： ZDTMYHJADSMMPJ-VIFPVBQESA-N
• SMILES： FC(CN(CCNC)C[C@H](CC(=O)OCC)O)(F)F

Computed Properties

• Exact Mass: 286.15042702g/mol
• Monoisotopic Mass: 286.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Additional information on ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate

Introduction to Ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate (CAS No. 2137087-18-2)

Ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate (CAS No. 2137087-18-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center, a hydroxyl group, and a trifluoromethyl-substituted amine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chiral center at the C-3 position of the butanoate backbone is crucial for the compound's biological activity. Chirality is a fundamental concept in organic chemistry and pharmaceutical science, as enantiomers of a chiral molecule can exhibit different pharmacological properties. In the case of ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate, the (S)-configuration at this position has been shown to be more active in certain biological assays compared to its (R)-counterpart.

The hydroxyl group at the C-3 position plays a significant role in the compound's solubility and reactivity. Hydroxyl groups are known to increase the polarity of molecules, which can enhance their solubility in aqueous environments. This property is particularly important for drugs that need to be administered orally or intravenously. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity.

The trifluoromethyl-substituted amine moiety is another key feature of this compound. Trifluoromethyl groups are known for their electron-withdrawing properties and high lipophilicity, which can influence the pharmacokinetic properties of a molecule. In ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate, this moiety may contribute to improved membrane permeability and metabolic stability, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate in various disease models. One notable area of research is its activity as a modulator of ion channels and receptors involved in neurological disorders. For instance, preliminary data suggest that this compound may have potent effects on GABA receptors, which are implicated in conditions such as epilepsy and anxiety disorders.

In addition to its potential as a neurological agent, ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate has also shown promise in preclinical studies targeting cancer cells. The compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis has been investigated in several cancer cell lines. Results from these studies indicate that it may have selective cytotoxic effects on certain types of cancer cells while sparing normal cells.

The synthesis of ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate involves multiple steps and requires careful control of reaction conditions to ensure the formation of the desired enantiomer. One common approach involves the use of chiral auxiliaries or catalysts to achieve stereoselective synthesis. Recent advancements in asymmetric catalysis have facilitated more efficient and scalable methods for producing this compound on a larger scale.

Pharmacokinetic studies have provided valuable insights into the behavior of ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate in vivo. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it demonstrates good brain penetration due to its lipophilic nature. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Toxicological assessments are an essential part of drug development, and preliminary data on ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate suggest that it has a favorable safety profile at therapeutic doses. However, more comprehensive studies are needed to fully evaluate its long-term safety and potential adverse effects.

In conclusion, ethyl (3S)-3-hydroxy-4-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}butanoate (CAS No. 2137087-18-2) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and potential biological activities make it an interesting subject for ongoing research in medicinal chemistry and pharmaceutical science. Future studies will likely focus on optimizing its pharmacological properties and exploring its efficacy in various disease models.